4-[(2-naphthyloxy)methyl]-N-propylbenzamide

• Molecular Formula: C21H21NO2
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 4-(naphthalen-2-yloxymethyl)-N-propylbenzamide
• InChI: InChI=1S/C21H21NO2/c1-2-13-22-21(23)18-9-7-16(8-10-18)15-24-20-12-11-17-5-3-4-6-19(17)14-20/h3-12,14H,2,13,15H2,1H3,(H,22,23)
• InChI Key: WEYBNQLMHRFKSI-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC=C(C=C1)COC2=CC3=CC=CC=C3C=C2

Description

4-[(2-naphthyloxy)methyl]-N-propylbenzamide, also known as NPB, is a chemical compound that has been widely studied for its potential therapeutic applications. NPB is a benzamide derivative and belongs to the class of compounds known as selective serotonin receptor agonists.

Scientific Research Applications

4-[(2-naphthyloxy)methyl]-N-propylbenzamide has been studied for its potential therapeutic applications in various fields such as neurology, psychiatry, and oncology. In neurology, 4-[(2-naphthyloxy)methyl]-N-propylbenzamide has been found to have anxiolytic and antidepressant effects by selectively activating serotonin 5-HT1A receptors. In psychiatry, 4-[(2-naphthyloxy)methyl]-N-propylbenzamide has been shown to improve cognitive function and memory by enhancing the activity of the cholinergic system. In oncology, 4-[(2-naphthyloxy)methyl]-N-propylbenzamide has been studied for its potential anti-tumor effects by inhibiting the growth of cancer cells.

Mechanism of Action

4-[(2-naphthyloxy)methyl]-N-propylbenzamide acts as a selective agonist of the serotonin 5-HT1A receptor, which is a G protein-coupled receptor that is widely distributed in the central nervous system. Activation of this receptor by 4-[(2-naphthyloxy)methyl]-N-propylbenzamide leads to the inhibition of adenylate cyclase and the subsequent decrease in cyclic AMP levels. This results in the activation of potassium channels and the hyperpolarization of neurons, leading to the anxiolytic and antidepressant effects of 4-[(2-naphthyloxy)methyl]-N-propylbenzamide.
Biochemical and Physiological Effects
4-[(2-naphthyloxy)methyl]-N-propylbenzamide has been shown to have a number of biochemical and physiological effects. In addition to its anxiolytic and antidepressant effects, 4-[(2-naphthyloxy)methyl]-N-propylbenzamide has been found to enhance the activity of the cholinergic system, which is involved in cognitive function and memory. 4-[(2-naphthyloxy)methyl]-N-propylbenzamide has also been shown to have anti-inflammatory effects by inhibiting the production of cytokines and chemokines.

Advantages and Limitations for Lab Experiments

4-[(2-naphthyloxy)methyl]-N-propylbenzamide has several advantages as a research tool. It is a highly selective agonist of the serotonin 5-HT1A receptor, which allows for the precise modulation of this receptor without affecting other receptors. 4-[(2-naphthyloxy)methyl]-N-propylbenzamide is also stable and can be easily synthesized in large quantities. However, one limitation of 4-[(2-naphthyloxy)methyl]-N-propylbenzamide is its relatively low potency, which may require higher concentrations for effective modulation of the 5-HT1A receptor.

Future Directions

There are several future directions for research on 4-[(2-naphthyloxy)methyl]-N-propylbenzamide. One area of interest is the potential therapeutic applications of 4-[(2-naphthyloxy)methyl]-N-propylbenzamide in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is the development of more potent and selective agonists of the serotonin 5-HT1A receptor based on the structure of 4-[(2-naphthyloxy)methyl]-N-propylbenzamide. Finally, the use of 4-[(2-naphthyloxy)methyl]-N-propylbenzamide as a tool for studying the role of the serotonin 5-HT1A receptor in various physiological and pathological processes is an area of ongoing research.
Conclusion
In conclusion, 4-[(2-naphthyloxy)methyl]-N-propylbenzamide is a chemical compound that has been widely studied for its potential therapeutic applications. 4-[(2-naphthyloxy)methyl]-N-propylbenzamide acts as a selective agonist of the serotonin 5-HT1A receptor and has been found to have anxiolytic, antidepressant, and cognitive-enhancing effects. 4-[(2-naphthyloxy)methyl]-N-propylbenzamide has several advantages as a research tool, including its selectivity and stability, but also has limitations such as its relatively low potency. Ongoing research on 4-[(2-naphthyloxy)methyl]-N-propylbenzamide is focused on its potential therapeutic applications in neurodegenerative diseases, the development of more potent and selective agonists, and its use as a tool for studying the serotonin 5-HT1A receptor.

Synthesis Methods

The synthesis of 4-[(2-naphthyloxy)methyl]-N-propylbenzamide involves the reaction of 2-naphthol with 4-chlorobenzyl chloride in the presence of a base, followed by the reaction of the resulting intermediate with propylamine. The final product is obtained after purification by column chromatography. The purity of 4-[(2-naphthyloxy)methyl]-N-propylbenzamide can be confirmed by using analytical techniques such as NMR spectroscopy and HPLC.